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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

Cat. No.: B150022 Get Quote

An In-depth Technical Guide to the Handling and Storage of 4-Bromobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and standardized protocols for the

safe handling, storage, and use of 4-Bromobenzotrifluoride (CAS No. 402-43-7) in a

laboratory setting. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining the integrity of the chemical.

Chemical and Physical Properties
4-Bromobenzotrifluoride, also known as p-Bromobenzotrifluoride or 1-Bromo-4-

(trifluoromethyl)benzene, is a versatile intermediate used in the synthesis of pharmaceuticals,

agrochemicals, and other specialty chemicals.[1] Its physical and chemical properties are

summarized below.
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Property Value Citations

Molecular Formula C₇H₄BrF₃ [1]

Molecular Weight 225.01 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[1][2][3]

Odor Odorless [2]

Boiling Point 154 - 155 °C at 760 mmHg [2][3]

Flash Point 48 °C / 118.4 °F (closed cup) [2][4]

Density 1.600 - 1.607 g/cm³ at 25 °C [2][3]

Solubility

Not miscible or difficult to mix

with water. Soluble in organic

solvents.

[3][5][6]

Refractive Index n20/D 1.472

Hazard Identification and Safety Precautions
4-Bromobenzotrifluoride is classified as a hazardous chemical.[2] Understanding its primary

hazards is the first step in safe handling.

Hazard Classification:

Flammable Liquid and Vapor (Category 3)[2]

Causes Skin Irritation (Category 2)[2]

Causes Serious Eye Irritation (Category 2)[2]

May Cause Respiratory Irritation[7]

Precautionary Statements:
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A thorough understanding and application of precautionary statements are mandatory. Key

statements include:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][8]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3][8]

P403+P235: Store in a well-ventilated place. Keep cool.[3][8]

Experimental Protocols: Handling and Storage
Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Bromobenzotrifluoride.
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PPE Item Specifications Rationale Citations

Eye/Face Protection

Chemical safety

goggles or a face

shield conforming to

EN166 (EU) or NIOSH

(US) standards.

Protects against

splashes that can

cause serious eye

irritation.

[2][9]

Skin Protection

Chemical-resistant

gloves (e.g., Natural

rubber). A complete

suit protecting against

chemicals or a lab

coat.

Prevents skin contact

which can cause

irritation.

[9]

Respiratory Protection

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if irritation is

experienced.

Protects against

inhalation of vapors

which may cause

respiratory tract

irritation.

[9]

Safe Handling Protocol
Preparation:

Ensure the work area is well-ventilated.[6]

Locate the nearest safety shower and eyewash station.[2]

Have appropriate fire extinguishing media readily available (dry powder, dry sand, alcohol-

resistant foam, or carbon dioxide).[3][8]

Use non-sparking tools and explosion-proof equipment.[2][6]

Ground and bond containers and receiving equipment to prevent static discharge.

Handling:
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Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[3]

Keep away from sources of ignition.[3][5]

Wash hands thoroughly after handling.[2][8]

Storage Protocol
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Store in a tightly closed container in a dry and well-ventilated place.[3][6]

Keep the container upright to prevent leakage.[3]

Store in a cool place, away from heat and sources of ignition.[3][6]

The recommended storage temperature is between 2 - 8 °C.[1]

Store locked up.[3]

Incompatible materials to avoid are strong oxidizing agents and strong bases.[2][3]

Emergency Procedures
In the event of an emergency, follow these procedures.
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Emergency Situation Protocol Citations

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2][3]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing and

shoes. Get medical attention if

irritation develops or persists.

[2][3][9]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[2][3][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[3][9]

Accidental Release

Evacuate the area. Use

personal protective equipment.

Ensure adequate ventilation.

Remove all sources of ignition.

Contain the spillage and

collect with a non-combustible

absorbent material (e.g., sand,

earth, diatomaceous earth,

vermiculite) and place in a

suitable container for disposal.

[3][6][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC166671000&productDescription=4-BROMOBENZOTRIFLUORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromobenzotrifluoride.htm
https://www.fishersci.com/store/msds?partNumber=AC166671000&productDescription=4-BROMOBENZOTRIFLUORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromobenzotrifluoride.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromobenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC166671000&productDescription=4-BROMOBENZOTRIFLUORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromobenzotrifluoride.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromobenzaldehyde.pdf
https://www.chemicalbook.com/msds/4-bromobenzotrifluoride.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromobenzaldehyde.pdf
https://www.chemicalbook.com/msds/4-bromobenzotrifluoride.htm
https://www.boulingchem.com/products/fluoride/4-bromobenzotrifluoride.html
https://aksci.com/sds/D736_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows
The following diagrams illustrate the key logical relationships and workflows for handling and

storing 4-Bromobenzotrifluoride.
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Storage Location

Well-ventilated Cool (2-8 °C) Dry Away from Heat/
Ignition Sources Locked Up

Container Requirements

Tightly Closed Kept Upright

Incompatibilities

Strong Oxidizing
Agents Strong Bases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

